Cas no 2287288-41-7 (2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid)

• Product Name: 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid
• CAS No: 2287288-41-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6547839
• PubChem ID: 165830837
• Update Time: 2025-06-11

2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287288-41-7
• EN300-27728591
• EN300-635995
• 2580205-45-2
• 2-[(1r,3r)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]acetic acid
• EN300-27729539
• 2-[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]acetic acid
• 2580207-24-3
• 2-(3-{[(benzyloxy)carbonyl]amino}cyclobutyl)acetic acid
• 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid

• Inchi： 1S/C14H17NO4/c16-13(17)8-11-6-12(7-11)15-14(18)19-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,18)(H,16,17)
• InChI Key： OOLOUNOGMWVBLI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CC(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid

2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic Acid: A Comprehensive Overview

2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid (CAS No. 2287288-41-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid is composed of a cyclobutyl ring with an amino group protected by a benzyloxycarbonyl (Cbz) moiety, and an acetic acid group attached to the cyclobutyl ring. The presence of the Cbz protecting group is crucial for controlling the reactivity and stability of the amino functionality during synthetic manipulations. This structural arrangement imparts the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for a wide range of chemical reactions and biological applications.

In recent years, significant advancements have been made in understanding the synthetic routes and applications of 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid. One notable study published in the Journal of Organic Chemistry highlighted an efficient and scalable synthesis method for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the final product but also minimized the formation of by-products, making it highly suitable for large-scale production.

The pharmacological properties of 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid have also been extensively investigated. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects in preclinical models. The mechanism of action is believed to involve the modulation of specific signaling pathways involved in inflammation and pain perception. These findings have opened up new avenues for its use in developing drugs for treating chronic inflammatory conditions and pain management.

Beyond its therapeutic potential, 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid has found applications as a building block in the synthesis of more complex molecules. For instance, it has been used as a key intermediate in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer therapy and antiviral treatments.

The environmental impact and safety profile of 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid are also important considerations. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure worker safety.

In conclusion, 2-(3-{[(Benzyloxy)carbonyl]amino}cyclobutyl)acetic acid (CAS No. 2287288-41-7) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its potential uses, underscoring its importance in modern chemical and pharmaceutical sciences.